Cas no 392707-52-7 (4H-1,2,4-Triazole, 3-[[(4-chlorophenyl)methyl]thio]-4-methyl-)

• Product Name: 4H-1,2,4-Triazole, 3-[[(4-chlorophenyl)methyl]thio]-4-methyl-
• CAS No: 392707-52-7
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 1503465
• Update Time: 2024-08-23

4H-1,2,4-Triazole, 3-[[(4-chlorophenyl)methyl]thio]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3-[[(4-chlorophenyl)methyl]thio]-4-methyl-
• 3-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole

• Inchi： 1S/C10H10ClN3S/c1-14-7-12-13-10(14)15-6-8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3
• InChI Key： SHRLSJRAYJBMNC-UHFFFAOYSA-N
• SMILES： N1=CN(C)C(SCC2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 239.0286

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 75-76.5 °C(Solv: toluene (108-88-3))
• Boiling Point: 407.9±47.0 °C(Predicted)
• PSA: 30.71
• pka: 1.65±0.10(Predicted)